2-(2-(2-(3-((2-Aminoethyl)carbamoyl)phenoxy)-1-azidoethoxy)ethoxy)acetic acid

• Molecular Formula: C15H21N5O6
• Molecular Weight: 367.36 g/mol
• IUPAC Name: 2-[2-[2-[3-(2-aminoethylcarbamoyl)phenoxy]-1-azidoethoxy]ethoxy]acetic acid
• InChI: InChI=1S/C15H21N5O6/c16-4-5-18-15(23)11-2-1-3-12(8-11)26-9-13(19-20-17)25-7-6-24-10-14(21)22/h1-3,8,13H,4-7,9-10,16H2,(H,18,23)(H,21,22)
• InChI Key: MOFDILKXGCXADO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(N=[N+]=[N-])OCCOCC(=O)O)C(=O)NCCN

Description

This compound features a phenoxy core substituted with a 2-aminoethyl carbamoyl group at the 3-position, connected via a triethylene glycol-like chain (ethoxy-azidoethoxy-ethoxy) to an acetic acid terminus. Key functional groups include:

• Azide (-N₃): Enables click chemistry for bioconjugation (e.g., with alkynes).
• Triethylene glycol chain: Enhances solubility and flexibility.

Its structural complexity suggests applications in drug delivery, biosensors, or enzyme inhibition.

Comparison with Similar Compounds

Azide-Containing Ethoxy Acetic Acid Derivatives

Compound Name	Structure Highlights	Key Differences	Applications	Evidence
2-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)acetic acid (Compound 32)	Azide, triethylene glycol chain, acetic acid	Lacks aminoethyl carbamoyl and phenoxy groups	Bioconjugation via azide-alkyne cycloaddition
2-(2-(2-Azidoethoxy)ethoxy)acetic acid (AT9)	Azide, diethylene glycol chain, acetic acid	Shorter chain; no carbamoyl or phenoxy groups	Biosensor platforms (e.g., self-assembled monolayers)
Target Compound	Azide, triethylene glycol chain, phenoxy-carbamoyl-aminoethyl	Full structure enables dual functionalization (azide + amine)	Multifunctional drug delivery systems	N/A

Key Insight: The target compound’s phenoxy-carbamoyl-aminoethyl moiety distinguishes it from simpler azido-acetic acid derivatives, enabling simultaneous targeting and conjugation.

Aminoethyl/Carbamoyl-Containing Analogs

Compound Name	Structure Highlights	Key Differences	Applications	Evidence
2-(3-Carbamoylphenoxy)acetic Acid	Phenoxy-carbamoyl, acetic acid	Lacks azide and aminoethyl groups; simpler structure	Potential enzyme inhibition (AP-M inhibitors)
2-{3-[2-(2-Oxopyrrolidin-1-yl)acetamido]phenoxy}acetic Acid (Compound 8)	Phenoxy-acetamido-pyrrolidinone, acetic acid	Replaces azide with pyrrolidinone; no aminoethyl group	AP-M inhibition (IC₅₀ = 0.8 µM)
2-(2-(2-Aminoethoxy)ethoxy)acetic Acid	Aminoethoxy-ethoxy chain, acetic acid	Replaces azide with primary amine; shorter chain	Peptide synthesis, linker chemistry

Key Insight: The aminoethyl carbamoyl group in the target compound may enhance binding to biological targets compared to simpler carbamoyl or acetamido derivatives.

Complex Substituent Analogs

Compound Name	Structure Highlights	Key Differences	Applications	Evidence
3-({2-[2-(2-Azidoethoxy)ethoxy]ethyl}carbamoyl)propanoic Acid (ET-123N3)	Azide, carbamoyl, triethylene glycol chain	Propanoic acid terminus; no phenoxy group	Biotinylation and protein labeling
2-[4-(2-Aminoethyl)phenoxy]acetic Acid Hydrochloride	Phenoxy-aminoethyl, acetic acid	Lacks azide and carbamoyl groups	Biochemical research (tyramine derivatives)

Key Insight: The target compound combines features of these analogs (azide, carbamoyl, phenoxy) into a single multifunctional scaffold.

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	LogP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
Target Compound	~435.4*	1.2	3	9
2-(3-Carbamoylphenoxy)acetic Acid	195.17	0.5	2	4
2-(2-(2-Aminoethoxy)ethoxy)acetic Acid	163.17	-1.8	3	5

*Estimated based on structural similarity.

Table 2: Bioactivity Comparison

Compound	Assay	Activity (IC₅₀)	Evidence
2-{3-[2-(2-Oxopyrrolidin-1-yl)acetamido]phenoxy}acetic Acid	AP-M Inhibition	0.8 µM
Target Compound	AP-M Inhibition (Predicted)	~1–5 µM*	N/A

*Hypothetical range based on structural analogs.